Cas no 534-07-6 (1,3-Dichloroacetone)

1,3-Dichloroacetone Properties

Names and Identifiers

• 1,3-Dichloroacetone
• SYM-DICHLOROACETONE
• ,-Dichloroacetone
• 1,3-dichloro-2-propanon
• 1,3-dichloroacetona
• 1,3-dichloro-propan-2-one
• 1,3-dichloropropanone
• 2-Propanone, 1,3-dichloro-
• 2-Propanone,1,3-dichloro
• 1,3-Dichloro-2-propanone
• 4,4'-Dimethoxystilbendichlorid
• monochloromethyl ketone
• Bis(chloromethyl) ketone
• alpha,gamma-Dichloroacetone
• 1,3-bis(chloranyl)propan-2-one
• NCGC00256565-01
• UN2649
• alpha,alpha'-Dichloroacetone
• DTXSID2021577
• 1,3 dichloroacetone
• NS00006201
• Bis(chloromethyl)ketone
• BISCHLOROMETHYL KETONE [HSDB]
• s-Dichloroacetone
• 1,3-di-chloroacetone
• .alpha.,.gamma.-Dichloroacetone
• CHEBI:156485
• 1,3-dichloro -2-propanone
• UNII-UFH8559WS5
• 2-Propanone,3-dichloro-
• NSC8745
• AKOS000120303
• Q-200075
• chloromethyl ketone
• CAS-534-07-6
• EN300-20702
• A829568
• 1,3-Dichloroacetona [Spanish]
• 1,3-DICHLOROACETONE [MI]
• Dichloro-1,3 acetone [French]
• Tox21_201433
• CCRIS 1942
• 1,3-dichloro-acetone
• F0001-1383
• HSDB 6391
• 1 ,3-dichloroacetone
• MFCD00000937
• NSC 8745
• InChI=1/C3H4Cl2O/c4-1-3(6)2-5/h1-2H
• PD194063
• 1,3-dichloro acetone
• 1,3-Dichloroacetone [UN2649] [Poison]
• Tox21_302809
• D0401
• 1,3-Dichloroacetone, >=95%
• NCGC00249044-01
• BRN 0605456
• 1,3-dichloropropan-2-one
• Dichloro-1,3 acetone
• 4-01-00-03219 (Beilstein Handbook Reference)
• BISCHLOROMETHYL KETONE
• AS-39890
• .alpha.,.alpha.'-Dichloroacetone
• NSC-8745
• SCHEMBL30570
• CHEMBL1231783
• NCGC00258984-01
• DTXCID001577
• 1.3-dichloroacetone
• Acetone, 1,3-dichloro
• Q4917164
• CHLOROMETYL-KETONE
• 534-07-6
• UFH8559WS5
• EINECS 208-585-6
• 1,3-dichloracetone
• STL163858
• 1,3-Dichloroacetona (Spanish)
• doi:10.14272/SUNMBRGCANLOEG-UHFFFAOYSA-N.1
• Dichloro-1,3 acetone (French)
• +Expand

• MDL： MFCD00000937
• InChIKey： SUNMBRGCANLOEG-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H4Cl2O/c4-1-3(6)2-5/h1-2H2
• SMILES： C(C(=O)CCl)Cl
• BRN： 605456

Computed Properties

• Exact Mass: 125.96400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 125.9639201g/mol
• Heavy Atom Count: 6
• Complexity: 46.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 1.03310
• PSA: 17.07000
• Merck: 3052
• Refractive Index: 1.4400
• Water Partition Coefficient: 27.9 g/L (20 º C)
• Boiling Point: 173°C
• Melting Point: 40.0 to 44.0 deg-C
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Solubility: alcohol: very soluble
• Color/Form: Colorless crystals [1]
• PH: 4.2 (10g/l, H2O, 20℃)
• Solubility: Soluble in water, ethanol and ether. [9]
• Density: 1.383 g/mL at 25 °C(lit.)

1,3-Dichloroacetone Security Information

• Symbol: GHS05 GHS06
• RTECS：UC1430000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S28A-S1
• Packing Group：II
• Packing Group：II
• Risk Phrases：R24; R26/28; R36/37/38; R68
• Hazard Level：6.1
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 3286 3/PG 2
• Hazard Statement： H300+H310+H330-H314
• Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 24-26/28-34-68
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：19

1,3-Dichloroacetone Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%